Cas no 38232-03-0 (tritriacontanoic acid)

tritriacontanoic acid structure
tritriacontanoic acid structure
Product name:tritriacontanoic acid
CAS No:38232-03-0
MF:C33H66O2
MW:494.875951290131
CID:1488352
PubChem ID:181572

tritriacontanoic acid Chemical and Physical Properties

Names and Identifiers

    • tritriacontanoic acid
    • Psyllic acid
    • PYSSLOSTEARIC ACID
    • tritriacontanoicacid
    • Ceromelissic acid
    • C33:0
    • DTXSID90959174
    • CHEBI:165446
    • FA(33:0)
    • 5LSY5B2356
    • Q2823315
    • PSYLLIUM
    • SCHEMBL7647614
    • FA 33:0
    • LMFA01010033
    • 38232-03-0
    • 8063-16-9
    • UNII-5LSY5B2356
    • YP58645
    • HQRWEDFDJHDPJC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C33H66O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33(34)35/h2-32H2,1H3,(H,34,35)
    • InChI Key: HQRWEDFDJHDPJC-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 494.50658
  • Monoisotopic Mass: 494.50628134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 31
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: nothing
  • Tautomer Count: nothing

Experimental Properties

  • PSA: 37.3

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